![molecular formula C8H11NO3 B2808717 2-(4-Propan-2-yl-1,2-oxazol-3-yl)acetic acid CAS No. 1781193-08-5](/img/structure/B2808717.png)
2-(4-Propan-2-yl-1,2-oxazol-3-yl)acetic acid
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Overview
Description
“2-(4-Propan-2-yl-1,2-oxazol-3-yl)acetic acid” is a chemical compound with the molecular formula C8H11NO3 . It has a molecular weight of 169.18 . The compound is also known as 3-Isoxazoleacetic acid, 4-(1-methylethyl)- .
Molecular Structure Analysis
The molecular structure of “this compound” consists of an oxazole ring attached to a propan-2-yl (isopropyl) group at the 4-position and an acetic acid group at the 2-position . The InChI code for this compound is 1S/C8H11NO3/c1-5(2)6-4-12-9-7(6)3-8(10)11/h4-5H,3H2,1-2H3,(H,10,11) .It is stored at a temperature of 4 degrees Celsius . The compound’s InChI key is PVGXYSDGVGODPF-UHFFFAOYSA-N .
Scientific Research Applications
Chemical Synthesis and Physical-Chemical Properties
- The synthesis and investigation of the physical-chemical properties of derivatives of 1,2,4-triazole, which contain thiophene nuclei and are related to 2-(1,2,4-triazoles-3-iltio)acetic acids, have been explored. These compounds display a range of biological activities and can be intermediates for the synthesis of various chemical structures (Salionov, 2015).
Ligand Efficiency in Catalysis
- The transformation of cis-2-amino-3,3-dimethyl-1-indanol into an enantiomerically pure phosphorus-containing oxazoline has been reported. This oxazoline was used as an efficient ligand for palladium-catalyzed enantioselective allylic amination reactions (Sudo & Saigo, 1997).
Conformational Analysis of Homo-Oligomers
- A study focused on the synthesis and conformational analysis of homo-oligomers of (4R)-(2-oxo-1,3-oxazolidin-4-yl)-acetic acid (D-Oxac). These homo-oligomers tend to fold into a helical structure in water, making them suitable for biological systems (Luppi et al., 2004).
Development of New Chemical Compounds
- Research on the synthesis and characterization of alkil-2-((5-phenethyl-4-R-1,2,4-triazole-3-yl)thio)acet(propan,benz)imidates, with focus on establishing their identity and structure, has been conducted (Tatyana et al., 2019).
Synthesis of Aldehyde Building Blocks
- The synthesis of tert-butoxycarbonyl-perhydro-1',3'-oxazine-2'-yl acetic acid and similar compounds, along with their potential applications in the combinatorial solid-phase synthesis of novel peptide isosteres, has been detailed (Groth & Meldal, 2001).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes: rinsing cautiously with water for several minutes .
Future Directions
The future directions for “2-(4-Propan-2-yl-1,2-oxazol-3-yl)acetic acid” and similar compounds could involve further exploration of their potential biological activities and therapeutic applications. Given the wide range of activities exhibited by oxazole derivatives , there may be potential for the development of new drugs based on these structures.
Properties
IUPAC Name |
2-(4-propan-2-yl-1,2-oxazol-3-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3/c1-5(2)6-4-12-9-7(6)3-8(10)11/h4-5H,3H2,1-2H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVGXYSDGVGODPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CON=C1CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1781193-08-5 |
Source
|
Record name | 2-[4-(propan-2-yl)-1,2-oxazol-3-yl]acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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